Cas no 1346447-16-2 (7-(benzenesulfonyl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid)

• Product Name: 7-(benzenesulfonyl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid
• CAS No: 1346447-16-2
• MF: C₁₃H₈ClN₃O₄S
• MW: 337.738320350647
• MDL: MFCD20487118
• CID: 1076673
• PubChem ID: 71299079
• Update Time: 2025-04-20

7-(benzenesulfonyl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7-(phenylsulfonyl)-7H-pyrrolo-[2,3-d]pyrimidine-6-carboxylic acid
• 7-(benzenesulfonyl)-4-chloropyrrolo[2,3-d]pyrimidine-6-carboxylic acid
• 7-(benzenesulfonyl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid
• 1346447-16-2
• DTXSID10744286
• PB13918
• MFCD20487118
• 4-Chloro-7-(phenylsulfonyl)-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid, AldrichCPR
• 4-Chloro-7-(phenylsulfonyl)-7H-pyrrolo-[2,3-d]pyrimidine-6-carboxylicacid
• CS-0054729
• 4-CHLORO-7-(PHENYLSULFONYL)-7H-PYRROLO[2,3-D]PYRIMIDINE-6-CARBOXYLIC ACID

• MDL： MFCD20487118
• Inchi： 1S/C13H8ClN3O4S/c14-11-9-6-10(13(18)19)17(12(9)16-7-15-11)22(20,21)8-4-2-1-3-5-8/h1-7H,(H,18,19)
• InChI Key： IRHIFBDAGLUAEB-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C(=O)O)N(C2=NC=N1)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 336.9924046g/mol
• Monoisotopic Mass: 336.9924046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 111Ų